Cas no 4224-37-7 (Pregna-1,4-diene-3,20-dione,11-hydroxy-, (11b)-(9CI))

• Product Name: Pregna-1,4-diene-3,20-dione,11-hydroxy-, (11b)-(9CI)
• CAS No: 4224-37-7
• MF: C₂₁H₂₈O₃
• MW: 328.445226669312
• CID: 332032
• PubChem ID: 3080605
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,11-hydroxy-, (11b)-(9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,11-hydroxy-, (11b)-(9CI)
• (8S,9S,10R,11S,13S,14S,17S)-17-acetyl-11-hydroxy-10,13-dimethyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
• pregna-1,4-diene-11-ol-3,20-dione
• Pregna-1,4-diene-3,20-dione, 11-hydroxy-, (11beta)-
• SCHEMBL11044326
• DTXSID40962390
• 4224-37-7
• delta-Hop
• 11-hydroxypregna-1,4-diene-3,20-dione

• Inchi： 1S/C21H28O3/c1-12(22)16-6-7-17-15-5-4-13-10-14(23)8-9-20(13,2)19(15)18(24)11-21(16,17)3/h8-10,15-19,24H,4-7,11H2,1-3H3/t15-,16+,17-,18-,19+,20-,21+/m0/s1
• InChI Key： XYVVSFGOAQGVRE-ATWVFEABSA-N
• SMILES： O[C@H]1C[C@]2(C)[C@@H](C(C)=O)CC[C@H]2[C@@H]2CCC3=CC(C=C[C@]3(C)[C@H]21)=O

Computed Properties

• Exact Mass: 328.20394
• Monoisotopic Mass: 328.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37